Cas no 1006334-32-2 (Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1006334-32-2
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• MDL: MFCD08558484
• CID: 4675602
• PubChem ID: 19616919
• Update Time: 2025-06-09

Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate
• ethyl 3-[3-(ethoxycarbonyl)pyrazolyl]propanoate
• STK351175
• SBB024135
• ST45115806
• Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate

• MDL： MFCD08558484
• Inchi： 1S/C11H16N2O4/c1-3-16-10(14)6-8-13-7-5-9(12-13)11(15)17-4-2/h5,7H,3-4,6,8H2,1-2H3
• InChI Key： CWNONPHBZNHYPB-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1C=CC(C(=O)OCC)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 270
• Topological Polar Surface Area: 70.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 354.4±22.0 °C at 760 mmHg
• Flash Point: 168.1±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)